Cas no 1463891-11-3 (5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1463891-11-3
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 6391594
• PubChem ID: 65586415
• Update Time: 2025-10-28

5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• 1463891-11-3
• AKOS014925034
• EN300-1863766

• Inchi： 1S/C12H11N3O2/c16-12-13-7-11(17-12)9-6-14-15(8-9)10-4-2-1-3-5-10/h1-6,8,11H,7H2,(H,13,16)
• InChI Key： INWHVAHDPJJKGN-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1463891-11-3): Structure, Applications, and Research Insights

The compound 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1463891-11-3) is a heterocyclic organic molecule featuring a unique fusion of pyrazole and oxazolidinone moieties. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The 1,3-oxazolidin-2-one core is known for its versatility in drug design, often contributing to enhanced metabolic stability and binding affinity, while the 1-phenyl-1H-pyrazol-4-yl group offers opportunities for further functionalization.

Recent studies highlight the growing interest in 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one as a scaffold for developing novel therapeutics. Researchers are exploring its potential in targeting enzymes and receptors associated with inflammatory and neurological disorders. The compound's CAS No. 1463891-11-3 is frequently cited in patent literature, underscoring its commercial relevance. Notably, its structural analogs have been investigated for antimicrobial and anticancer properties, aligning with the global demand for new therapeutic agents amid rising antibiotic resistance.

From a synthetic chemistry perspective, the preparation of 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one involves multi-step reactions, often starting from phenylhydrazine derivatives and oxazolidinone precursors. Optimization of yield and purity remains a focus, with green chemistry principles gaining traction to reduce environmental impact. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards.

The agrochemical sector also recognizes the value of pyrazole-oxazolidinone hybrids like CAS 1463891-11-3. These compounds exhibit herbicidal and insecticidal activities, addressing the need for sustainable crop protection solutions. With precision agriculture on the rise, derivatives of 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one are being tested for targeted pest control, minimizing off-target effects.

In material science, the planar aromatic system of the pyrazole ring in this compound contributes to π-stacking interactions, making it a candidate for organic electronic applications. Researchers are examining its potential in organic light-emitting diodes (OLEDs) and conductive polymers, tapping into the booming flexible electronics market.

Safety and toxicity profiles of 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one are under continuous evaluation. While current data suggest moderate handling precautions, ongoing ecotoxicological studies aim to assess its environmental persistence—a critical consideration given increasing regulatory scrutiny on chemical sustainability.

For researchers sourcing this compound, verifying suppliers' adherence to Good Manufacturing Practices (GMP) is essential. The CAS 1463891-11-3 is available through specialized chemical vendors, often with custom synthesis options. Pricing trends reflect its niche status, with bulk quantities tailored for industrial R&D.

Future directions for 5-(1-phenyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one include computational modeling to predict novel derivatives and collaborative studies between academia and industry. As interest in multi-target drug discovery grows, this compound's modular structure positions it as a promising candidate for hybrid pharmacophore development.